Cas no 869952-70-5 (3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde)
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-?bromo-?4-?(1-?pyrrolidinyl)?-
- Benzaldehyde, 3-bromo-4-(1-pyrrolidinyl)-
- 3-bromo-4-(pyrrolidin-1-yl)benzaldehyde
- BBL026490
- STL372674
- AM87275
- 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde
-
- MDL: MFCD11557914
- Inchi: 1S/C11H12BrNO/c12-10-7-9(8-14)3-4-11(10)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
- InChI Key: OPGXKDWGYYBIQB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=O)C=CC=1N1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- XLogP3: 2.7
- Topological Polar Surface Area: 20.3
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM279966-1g |
3-bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 95% | 1g |
$668 | 2021-08-18 | |
| Chemenu | CM279966-1g |
3-bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D628227-1g |
3-bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 97% | 1g |
$1225 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744671-1g |
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 98% | 1g |
¥5997.00 | 2024-04-27 | |
| eNovation Chemicals LLC | D628227-1g |
3-bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 97% | 1g |
$1225 | 2025-03-01 | |
| eNovation Chemicals LLC | D628227-1g |
3-bromo-4-(pyrrolidin-1-yl)benzaldehyde |
869952-70-5 | 97% | 1g |
$1225 | 2025-02-27 |
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde: A Comprehensive Overview
3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 869952-70-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its bromine atom, pyrrolidine ring, and benzaldehyde group, exhibits unique chemical properties and potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structure-function relationships, making it a subject of intense research interest.
The synthesis of 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various strategies, including Suzuki coupling reactions and palladium-catalyzed cross-couplings, to achieve high yields and purity. These methods not only underscore the versatility of modern organic synthesis but also pave the way for the development of analogous compounds with tailored properties.
One of the most intriguing aspects of 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde is its role in medicinal chemistry. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate key signaling pathways, such as the NF-kB pathway, has been extensively documented in recent publications.
The structural integrity of 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde plays a crucial role in its biological activity. The pyrrolidine ring, a five-membered saturated heterocycle, contributes to the compound's stability and bioavailability. Meanwhile, the benzaldehyde group serves as a reactive site for further functionalization, enabling researchers to explore its potential as a building block in drug discovery.
In terms of applications, 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde has shown promise in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in nanotechnology for creating surfaces with tailored wettability and biocompatibility. This property opens up new avenues for its use in biosensors and medical implants.
Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde. Density functional theory (DFT) calculations have revealed that the compound's electronic properties are significantly influenced by the electron-withdrawing bromine atom and the electron-donating pyrrolidine group. These findings have facilitated the design of more efficient synthetic routes and predictive models for related compounds.
The environmental impact of 3-Bromo-4-(pyrrolidin-1-yL)benzaldehyde is another area that has received attention. Researchers have investigated its biodegradation pathways under various conditions, highlighting its potential as an eco-friendly alternative to traditional chemicals. This aligns with growing global efforts to develop sustainable chemical processes.
In conclusion, 3-Bromo-4-(pyrrolidin-1-yL)benzaldehyde (CAS No. 869952705) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a key player in advancing both scientific understanding and practical innovations.
869952-70-5 (3-Bromo-4-(pyrrolidin-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)